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Compound of Interest

Compound Name: SYBR Green II

Cat. No.: B12393867 Get Quote

This guide provides essential safety and logistical information for the proper disposal of SYBR
Green II, a fluorescent dye used for staining nucleic acids in molecular biology laboratories.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection.

Core Safety Precaution: While comprehensive data on the mutagenicity or toxicity of SYBR
Green II is not available, its function relies on binding to nucleic acids. Therefore, it must be

treated as a potential mutagen and handled with appropriate care.[1][2] The stock solution is

typically supplied in dimethyl sulfoxide (DMSO), which is known to facilitate the entry of organic

molecules into tissues.[1][2] It is strongly recommended to use double gloves when handling

the stock solution.[1]

Waste Stream Disposal Summary
The proper disposal method for SYBR Green II waste depends on its form (liquid, solid gel, or

contaminated labware) and concentration. All waste containing this dye should be considered

hazardous unless deactivated.
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Waste Type
Recommended Disposal
Method

Key Considerations

Aqueous Solutions (e.g.,

staining solutions, running

buffers)

1. Primary: Filtration through

activated charcoal. 2.

Alternative: Collect for

hazardous waste pickup by

Environmental Health & Safety

(EHS).

The filtrate may be eligible for

drain disposal with copious

amounts of water, but only if it

contains no other hazardous

materials and is permitted by

local regulations. The used

charcoal is considered

hazardous waste and must be

incinerated.

Gels (Agarose or

Polyacrylamide)

Collect in a designated,

sealed, and clearly labeled

hazardous waste container.

Gels containing SYBR Green II

are classified as mutagenic

waste and must be disposed of

through an institution's

hazardous waste management

unit (HWMU) or chemical

waste program. Do not discard

in regular trash.

Contaminated Solid Waste

(e.g., gloves, pipette tips,

tubes)

Collect in a dedicated, lined

container for solid hazardous

waste.

All "non-sharp" lab debris that

has come into contact with the

dye must be disposed of

through the HWMU.

Concentrated Stock Solution

(in DMSO)

Collect in the original or a

suitable, sealed container for

chemical waste disposal.

Never dilute for the purpose of

drain disposal. This is

considered hazardous

chemical waste.

Note: Waste classification and disposal regulations can vary by institution and region. Always

consult your local Environmental Health & Safety (EHS) office for specific guidance. Used,

degraded, or contaminated products may be classified as hazardous waste, and the

responsible party must be qualified to determine its fate in accordance with state and

international legislation.
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Experimental Protocol: Deactivation of Aqueous
SYBR Green II Solutions
This protocol details the widely recommended method for removing SYBR Green II from dilute

aqueous solutions, such as spent staining solutions and running buffers, prior to disposal.

Objective: To bind the SYBR Green II dye to activated charcoal, allowing the decontaminated

liquid to be disposed of while concentrating the dye in the solid charcoal for proper hazardous

waste disposal.

Materials:

Aqueous waste containing SYBR Green II

Activated charcoal (activated carbon)

Filtration flask and funnel setup (e.g., Büchner funnel)

Filter paper

Designated container for used charcoal

Procedure:

Prepare Filtration Setup: Assemble a dedicated filtration flask and funnel. Place a correctly

sized piece of filter paper in the funnel.

Add Charcoal: Add a layer of activated charcoal to the funnel. A general guideline is that one

gram of activated charcoal can effectively absorb the dye from up to 10 liters of a freshly

prepared staining solution.

Filter Solution: Carefully pour the dilute SYBR Green II waste solution through the activated

charcoal filter.

Manage Filtrate: Collect the filtrate. This liquid can typically be disposed of down the drain

with a large amount of water, provided it complies with local sewer regulations and is free of
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other hazardous materials. Some institutions recommend checking the filtrate under a UV

light source to ensure the dye has been completely removed (it should not fluoresce).

Dispose of Charcoal: The used charcoal, which has now bound the SYBR Green II, is
considered solid hazardous waste. It must be collected in a sealed, properly labeled

container for disposal via your institution's hazardous waste program. The recommended

final step for the contaminated charcoal is incineration.

Visualization of Disposal Workflow
The following diagram illustrates the decision-making process for the proper management of

different SYBR Green II waste streams.
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Caption: Decision workflow for the safe disposal of SYBR Green II waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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